Cas no 152574-68-0 (1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole)

1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole structure
152574-68-0 structure
Product Name:1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole
CAS No:152574-68-0
MF:C17H13N3
MW:259.305223226547
CID:3070173
PubChem ID:775930
Update Time:2025-04-21

1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole
    • SMR000078354
    • BRD-K79123794-001-08-4
    • AKOS000662982
    • Z57664943
    • 1-(naphthalen-1-ylmethyl)benzotriazole
    • HMS2482I19
    • 1-(Naphthalen-1-ylmethyl)-1H-benzo[d][1,2,3]triazole
    • MLS000065007
    • starbld0039407
    • 152574-68-0
    • CHEMBL1586875
    • 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-benzotriazole
    • SCHEMBL9302790
    • LOQCVBOYUTXZHQ-UHFFFAOYSA-N
    • 1-(Naphthalen-1-ylmethyl)-1H-1,2,3-benzotriazole
    • Inchi: 1S/C17H13N3/c1-2-9-15-13(6-1)7-5-8-14(15)12-20-17-11-4-3-10-16(17)18-19-20/h1-11H,12H2
    • InChI Key: LOQCVBOYUTXZHQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N=N1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 259.110947427Da
  • Monoisotopic Mass: 259.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 30.7Ų

1-(1-naphthylmethyl)-1H-1,2,3-benzotriazole Pricemore >>

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